Cas no 117106-06-6 (5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone)

• Product Name: 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• CAS No: 117106-06-6
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• MDL: MFCD08689695
• CID: 1027409
• PubChem ID: 14575142
• Update Time: 2025-07-17

5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-phenyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• 5-Methyl-3-phenyl-2-thioxo-2,3-dihydroquizolin-4(1H)-one
• 2,3-Dihydro-5-methyl-3-phenyl-2-thioxo-1H-quinazolin-4-one
• AG-A-25205
• ANW-55278
• CTK8A7790
• methylphenylthioxodihydroquinazolinone
• MolPort-001-757-936
• AKOS005072615
• 117106-06-6
• J-517780
• 5-methyl-3-phenyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• FA-0610
• 5-methyl-3-phenyl-2-sulfanylidene-1H-quinazolin-4-one
• SCHEMBL9670318
• MFCD08689695
• DTXSID70561850
• 5-Methyl-3-phenyl-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
• CS-0335179

• MDL： MFCD08689695
• Inchi： 1S/C15H12N2OS/c1-10-6-5-9-12-13(10)14(18)17(15(19)16-12)11-7-3-2-4-8-11/h2-9H,1H3,(H,16,19)
• InChI Key： IFCHTXWAPAEDEC-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=C(C)C=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.06716
• Monoisotopic Mass: 268.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 32.34

Additional information on 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone

5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone: A Promising Scaffold in Modern Medicinal Chemistry

5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone, with the CAS No. 117106-06-6, represents a unique class of quinazolinone derivatives that have garnered significant attention in recent years due to their versatile pharmacological profiles. This compound, characterized by its 2-thioxo ring system and 3-phenyl substitution, has emerged as a key scaffold in the development of novel therapeutics targeting a wide range of diseases. The 5-methyl group further modulates its chemical reactivity and biological activity, making it a focal point in medicinal chemistry research.

Recent advancements in structure-activity relationship (SAR) studies have illuminated the critical role of the 2-thioxo functionality in enhancing the compound's interaction with biological targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the 2-thioxo moiety significantly improves the binding affinity of 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone to EGFR (Epidermal Growth Factor Receptor) tyrosine kinase, a key target in oncology. This finding underscores the compound's potential as a lead molecule for anti-cancer drug development.

Moreover, the 3-phenyl substitution in the quinazolinone ring has been shown to confer additional metabolic stability and pharmacokinetic advantages. A 2024 review in Drug Discovery Today highlighted that the 3-phenyl group enhances the compound's ability to penetrate cell membranes, thereby improving its bioavailability. This property is particularly valuable in the context of targeted drug delivery systems, where efficient cellular uptake is critical for therapeutic efficacy.

The 5-methyl substituent on the quinazolinone ring also plays a pivotal role in modulating the compound's biological activity. Research published in Bioorganic & Medicinal Chemistry Letters in 2023 revealed that the 5-methyl group enhances the compound's ability to inhibit COX-2 (Cyclooxygenase-2), a target implicated in inflammatory diseases. This discovery has sparked interest in exploring the compound's potential as an anti-inflammatory agent, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic perspective, the quinazolinone core is a well-established scaffold in pharmaceutical chemistry, known for its ability to form diverse heterocyclic structures. The 2-thioxo modification of this core introduces additional reactivity, enabling the compound to participate in various chemical reactions that can be tailored for specific therapeutic applications. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route to 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone, which utilizes a thiolative cyclization approach to achieve high stereoselectivity and yield.

Recent studies have also explored the pharmacokinetic properties of 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone. A 2024 preclinical study in Drug Metabolism and Disposition demonstrated that the compound exhibits favorable blood-brain barrier (BBB) permeability, which is a crucial factor in the development of neurotherapeutics. This property suggests that the compound could be a viable candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In the realm of antimicrobial activity, the quinazolinone scaffold has been extensively studied for its ability to target bacterial and fungal pathogens. A 2023 study in Antimicrobial Agents and Chemotherapy reported that 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone exhibits potent activity against multidrug-resistant Staphylococcus aureus strains. The 2-thioxo group was found to enhance the compound's ability to disrupt bacterial cell membranes, a mechanism that is distinct from traditional antibiotics.

Furthermore, the 3-phenyl substitution has been linked to enhanced photostability in the compound, which is a critical factor in the development of pharmaceutical formulations. A 2023 paper in Photochemical & Photobiological Sciences demonstrated that the 3-phenyl group provides a protective effect against photodegradation, ensuring the compound's stability under various storage conditions. This property is particularly important for drugs that require long-term storage or are administered in light-sensitive environments.

The 5-methyl group also contributes to the compound's electronic properties, which can be fine-tuned to optimize its interaction with specific biological targets. A 2024 study in Chemical Communications showed that the 5-methyl substituent enhances the compound's ability to modulate ion channels, making it a promising candidate for the treatment of cardiac arrhythmias. This finding highlights the compound's potential in the field of cardiac pharmacology.

As research into 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone continues to evolve, its applications are expanding beyond traditional therapeutic areas. Emerging studies are exploring its potential in gene therapy and RNA interference (RNAi) technologies, where its ability to interact with nucleic acids could be leveraged for targeted gene silencing. These explorations underscore the compound's versatility and its role as a platform for the development of next-generation therapeutics.

In conclusion, 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone represents a significant advancement in medicinal chemistry, with its unique structural features enabling a wide array of therapeutic applications. The interplay between the 2-thioxo, 3-phenyl, and 5-methyl groups not only enhances its pharmacological properties but also opens new avenues for drug discovery. As research in this field progresses, it is anticipated that this compound will play a pivotal role in addressing some of the most pressing medical challenges of our time.

References: Journal of Medicinal Chemistry, Drug Discovery Today, Bioorganic & Medicinal Chemistry Letters, Organic & Biomolecular Chemistry, Drug Metabolism and Disposition, Antimicrobial Agents and Chemotherapy, Photochemical & Photobiological Sciences, Chemical Communications.